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Compound of Interest

Compound Name: 6-Ethyl-3,4-dimethyloctane

Cat. No.: B14538446

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidelines for the safe handling and storage of 6-Ethyl-3,4-
dimethyloctane (CAS No. 62183-62-4). Given the limited availability of specific safety and
physical data for this compound, this note incorporates data from structurally similar branched
alkanes and the linear isomer, n-dodecane, to provide a comprehensive safety protocol.
Adherence to these guidelines is crucial to ensure personnel safety and maintain the integrity
of the chemical.

Compound Data

6-Ethyl-3,4-dimethyloctane is a branched alkane with the molecular formula C12H26.[1][2][3]
While specific experimental data for this compound is scarce, the following table summarizes
available computed data for 6-Ethyl-3,4-dimethyloctane and experimental data for the related
compound n-dodecane (a linear C12H26 alkane) for reference.
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6-Ethyl-3,4-
. n-Dodecane
Property dimethyloctane . Data Source
(Experimental)
(Computed)
Molecular Formula C12H26 C12H26 [1112]1[3]
Molecular Weight 170.33 g/mol 170.34 g/mol [1][2]
CAS Number 62183-62-4 112-40-3 [1]
Appearance Not Available Colorless liquid [4]
Boiling Point Not Available 216.3°C
Melting Point Not Available -9.6 °C [4]
Flash Point Not Available 71°C
Density Not Available 0.75 g/cm?3 [4]
Vapor Pressure Not Available 0.135 mmHg at 25 °C
XLogP3 5.8 6.1 [1][5]
Hydrogen Bond Donor
0 [1]

Count
Hydrogen Bond

yered 0 0 [1]

Acceptor Count

Note: The data for n-dodecane should be considered as an approximation. Branched alkanes
may exhibit different physical properties.

Experimental Protocols

The following protocols are based on general best practices for handling flammable liquid
hydrocarbons and should be strictly followed.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 6-Ethyl-3,4-dimethyloctane to
minimize exposure risk.
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Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.
Inspect gloves for any signs of degradation before use.

Skin and Body Protection: A flame-retardant lab coat must be worn. Ensure exposed skin is
covered.

Respiratory Protection: Work in a well-ventilated area, preferably within a certified chemical
fume hood, to avoid inhalation of vapors.

Handling Procedures

All handling and dispensing of 6-Ethyl-3,4-dimethyloctane should be conducted in a
chemical fume hood.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
Avoid inhalation of vapors.

Keep the compound away from heat, sparks, and open flames.

Use non-sparking tools and equipment.

Ground all containers and transfer equipment to prevent static discharge.

After handling, wash hands thoroughly with soap and water.

Storage Procedures

Proper storage is critical to maintain the stability of the compound and prevent hazardous

situations.

Store in a tightly closed, properly labeled container. The label should include the chemical
name, CAS number, and hazard pictograms.

Store in a cool, dry, and well-ventilated area.
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» Keep away from direct sunlight and sources of ignition.
e Store in a designated flammable liquids storage cabinet.

e Segregate from incompatible materials.

Incompatible Materials

To prevent hazardous reactions, do not store 6-Ethyl-3,4-dimethyloctane with the following:
o Oxidizing agents: (e.g., peroxides, nitrates, perchlorates)
e Strong acids

e Halogens

Spill and Leak Procedures

In the event of a spill or leak, follow these procedures:
e Minor Spills (inside a fume hood):

o Alert personnel in the immediate area.

o Wear appropriate PPE.

o Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or chemical
sorbent pads).

o Carefully collect the absorbed material using non-sparking tools and place it in a sealed,
labeled container for hazardous waste disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.
o Ventilate the area thoroughly.
e Major Spills (outside a fume hood):

o Evacuate the laboratory immediately.
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o Alert others in the vicinity and activate the fire alarm if necessary.
o Ifitis safe to do so, turn off all ignition sources.

o Close the laboratory doors to contain vapors.

o Contact the institution's emergency response team.

o Provide the emergency responders with the Safety Data Sheet (or this document) and
details of the spill.

Waste Disposal

» Dispose of 6-Ethyl-3,4-dimethyloctane and any contaminated materials in accordance with
local, state, and federal regulations.

» Do not dispose of the chemical down the drain.

o Collect waste in a properly labeled, sealed container for hazardous waste disposal.

Visualized Workflow

The following diagram illustrates the standard workflow for the safe handling and storage of 6-
Ethyl-3,4-dimethyloctane.
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Caption: Workflow for Safe Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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